Cas no 385375-50-8 (N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide
• CAS No: 385375-50-8
• MF: C₁₄H₁₅ClN₄O₂
• MW: 306.74750161171
• CID: 5474535
• Update Time: 2025-05-20

N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide
• N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

• Inchi： 1S/C14H15ClN4O2/c15-11-4-1-2-5-12(11)18-14(21)13(20)17-6-3-8-19-9-7-16-10-19/h1-2,4-5,7,9-10H,3,6,8H2,(H,17,20)(H,18,21)
• InChI Key： SZOXQCOCAKFNBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCCCN1C=NC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

Professional Introduction to Compound with CAS No. 385375-50-8 and Product Name: N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

The compound with the CAS number 385375-50-8 and the product name N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of both chlorophenyl and imidazole moieties in its framework suggests a rich chemical diversity that can be leveraged for designing novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds, particularly those incorporating imidazole rings, due to their broad spectrum of biological activities. The N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide molecule exemplifies this trend, as it combines the pharmacophoric properties of imidazole with the electron-withdrawing effects of the chlorophenyl group. This structural feature is particularly intriguing because it can modulate the compound's solubility, bioavailability, and interaction with biological targets.

In the context of drug design, the propylethanediamide moiety serves as a linker that can enhance the compound's binding affinity to specific receptors or enzymes. The flexibility provided by this segment allows for conformational adjustments that optimize interactions with biological targets, making it a valuable component in rational drug design. Furthermore, the incorporation of nitrogen atoms in both the imidazole and amide functionalities increases the compound's potential for hydrogen bonding, which is crucial for stabilizing protein-ligand interactions.

Current studies have demonstrated that derivatives of N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide exhibit promising activity against various therapeutic targets. For instance, preliminary in vitro assays have shown that certain analogs exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Additionally, the imidazole ring has been implicated in activities related to antimicrobial and antiviral applications, making this compound a candidate for further exploration in infectious disease treatment.

The synthesis of N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The chlorophenyl group introduces a site for further functionalization, enabling chemists to explore diverse derivatives with tailored biological properties. The use of modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has streamlined the preparation process and improved yields, facilitating more extensive structural optimization efforts.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide and its biological targets. These studies have provided insights into binding modes and key interaction points, guiding medicinal chemists in designing more potent and selective analogs. The integration of machine learning algorithms has further accelerated this process by predicting pharmacokinetic properties and identifying promising lead compounds.

The pharmacological evaluation of N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide has revealed several interesting findings. In cell-based assays, the compound has demonstrated moderate potency against certain cancer cell lines, suggesting its potential as an anticancer agent. The dual functionality provided by the amide and imidazole groups allows for multiple points of interaction with cellular machinery, which could contribute to its observed effects. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at low concentrations, raising hopes for its safe translation into clinical applications.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs due to their versatility and biological relevance. The structural motif found in N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide aligns well with this trend, as it combines known pharmacophores with novel scaffolds that warrant further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

Future directions for research on CAS No. 385375-50-8 include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties through structure-based drug design. Collaborative efforts between synthetic chemists and biologists will be essential to elucidate how this compound interacts with biological systems at both molecular and cellular levels. Furthermore, clinical trials will be necessary to validate its efficacy and safety in human populations.

In conclusion,N'-(2-chlorophenyl)-N-3-(1H-imidazol-1-y l)propylethanediamide represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its combination of known pharmacophores with innovative scaffolds positions it as a valuable asset in the pharmaceutical pipeline. As research advances，this compound is likely to contribute significantly to our understanding of disease mechanisms and provide new avenues for treatment strategies.